Cas no 69027-37-8 (Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)-)

Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)- structure
69027-37-8 structure
Product Name:Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)-
CAS No:69027-37-8
MF:C8H6N2O6
MW:226.143042087555
CID:392345
PubChem ID:12453675
Update Time:2025-04-19

Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)-
    • 1-(2-hydroxy-3,5-dinitrophenyl)ethanone
    • 69027-37-8
    • AKOS005144958
    • 1-(2-Hydroxy-3,5-dinitrophenyl)ethan-1-one
    • DTXSID30498916
    • SCHEMBL11067720
    • Inchi: 1S/C8H6N2O6/c1-4(11)6-2-5(9(13)14)3-7(8(6)12)10(15)16/h2-3,12H,1H3
    • InChI Key: ZLYZQGCSKGCVAL-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1C(C)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.02258592g/mol
  • Monoisotopic Mass: 226.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 129Ų
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